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Compound of Interest

Compound Name: (-)-Phenylglycinol

Cat. No.: B122099 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of (-)-Phenylglycinol. Adherence to these procedures is paramount to ensure the

safety of laboratory personnel and the surrounding environment. (-)-Phenylglycinol is a

hazardous chemical that can cause severe skin burns, eye damage, and respiratory irritation.

[1] Therefore, all handling and disposal activities must be conducted with the highest degree of

caution.

Immediate Safety and Personal Protective
Equipment (PPE)
The primary defense against exposure to (-)-Phenylglycinol is the consistent and correct use

of appropriate Personal Protective Equipment (PPE). The following PPE is mandatory for all

procedures involving this compound.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specifications

Hand Protection Chemical-Resistant Gloves

Nitrile, neoprene, or butyl

rubber gloves are

recommended. Always inspect

gloves for integrity before use.

[2][3]

Body Protection Laboratory Coat

A long-sleeved, properly fitting

lab coat should be worn to

protect the skin.

Eye & Face Protection Safety Goggles/Face Shield

Chemical splash goggles are

required. A face shield should

be worn over safety goggles

when there is a risk of

splashing.[4][5]

Respiratory Protection Respirator

An N95 respirator or higher is

necessary when handling the

powder form of the compound

or if there is a potential for

aerosolization.[6]

Operational Plan for Handling (-)-Phenylglycinol
A systematic workflow is crucial for minimizing the risk of exposure. All manipulations of (-)-
Phenylglycinol should be performed within a designated and well-ventilated area, such as a

chemical fume hood.

Step-by-Step Handling Procedure
Preparation: Ensure the work area is clean and uncluttered. Assemble all necessary

equipment and reagents before handling the compound.

Donning PPE: Put on all required PPE in the correct order: lab coat, respirator, safety

goggles, and then gloves.

Handling the Compound:
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Carefully open the container, avoiding the creation of dust.

Weigh and transfer the chemical within the confines of a fume hood or other ventilated

enclosure.

Avoid direct contact with the skin, eyes, and clothing.

Post-Handling Decontamination:

Clean all contaminated surfaces with an appropriate solvent and then wash with soap and

water.

Decontaminate all equipment used during the procedure.

Doffing PPE: Remove PPE in a manner that prevents self-contamination. The general

sequence is to remove gloves first, followed by the face shield/goggles, lab coat, and finally

the respirator.

Hand Washing: Wash hands thoroughly with soap and water after removing all PPE.

Disposal Plan for Contaminated Materials
All materials that have come into contact with (-)-Phenylglycinol are considered hazardous

waste and must be disposed of in accordance with federal, state, and local environmental

control regulations.[7]

Waste Segregation and Disposal
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Waste Type Disposal Container Disposal Procedure

Contaminated Solid Waste
Labeled, sealed, and puncture-

resistant container

Includes used gloves, weigh

boats, and any other

contaminated disposable

items.

Contaminated Liquid Waste
Labeled, sealed, and

chemical-resistant container

Collect all liquid waste

containing (-)-Phenylglycinol.

Do not pour down the drain.

Contaminated Sharps
Labeled, puncture-proof

sharps container

Includes needles, syringes,

and broken glass.

All hazardous waste must be collected by a licensed waste disposal service.

Visual Workflow for Handling and Disposal
The following diagrams illustrate the procedural flow for safely handling and disposing of (-)-
Phenylglycinol in a laboratory setting.

Preparation Donning PPE Chemical Handling

Start: Enter Designated Handling Area Prepare Work Area & Assemble Materials 1. Don Lab Coat 2. Don Respirator 3. Don Safety Goggles 4. Don Gloves Handle (-)-Phenylglycinol in Fume Hood

Click to download full resolution via product page

Caption: PPE Donning and Chemical Handling Workflow.

Decontamination Doffing PPE Waste Disposal & Final Steps

Decontaminate Surfaces & Equipment 1. Doff Gloves 2. Doff Goggles/Face Shield 3. Doff Lab Coat 4. Doff Respirator Dispose of Contaminated PPE & Materials in Labeled Waste Containers Wash Hands Thoroughly End: Exit Handling AreaStart: After Handling Chemical
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Caption: Post-Handling Decontamination and Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b122099?utm_src=pdf-body-img
https://www.benchchem.com/product/b122099?utm_src=pdf-custom-synthesis
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.fishersci.com/us/en/browse/90136125/Chemical-Resistant-Gloves?filter=special_interests_ss%3AEdge
https://safety.fsu.edu/safety_manual/OSHA%20Glove%20Selection%20Chart.pdf
https://www.echemi.com/sds/s-2-phenylglycinol-temppid160705003550.html
https://www.fishersci.com/store/msds?partNumber=AC374280050&countryCode=US&language=en
https://www.sigmaaldrich.com/SG/en/product/aldrich/282693
https://www.peptide.com/custdocs/MSDS%20DBU201%20Boc-D-Phenylglycinol.pdf
https://www.benchchem.com/product/b122099#personal-protective-equipment-for-handling-phenylglycinol
https://www.benchchem.com/product/b122099#personal-protective-equipment-for-handling-phenylglycinol
https://www.benchchem.com/product/b122099#personal-protective-equipment-for-handling-phenylglycinol
https://www.benchchem.com/product/b122099#personal-protective-equipment-for-handling-phenylglycinol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b122099?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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